![molecular formula C23H27N3O4S B256428 5-(4-ethoxy-3-methoxyphenyl)-2-propylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione](/img/structure/B256428.png)
5-(4-ethoxy-3-methoxyphenyl)-2-propylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
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Overview
Description
5-(4-ethoxy-3-methoxyphenyl)-2-propylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of pyrimidoquinoline derivatives, which have been shown to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 5-(4-ethoxy-3-methoxyphenyl)-2-propylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione is not fully understood. However, studies have shown that this compound acts by inhibiting various enzymes and signaling pathways that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a wide range of biochemical and physiological effects. Some of the effects include:
1. Inhibition of cancer cell growth: This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
2. Inhibition of inflammation: This compound has been shown to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases.
3. Anti-oxidant activity: This compound has been shown to exhibit anti-oxidant activity, which may contribute to its anti-cancer and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(4-ethoxy-3-methoxyphenyl)-2-propylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione in lab experiments is its potent biological activity. This makes it a valuable tool for studying various biological processes. However, one of the limitations of using this compound is its complex synthesis method, which may make it difficult to obtain in large quantities.
Future Directions
There are several future directions for the study of 5-(4-ethoxy-3-methoxyphenyl)-2-propylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione. Some of the possible directions include:
1. Development of new derivatives: Further studies can be conducted to develop new derivatives of this compound that exhibit improved biological activity and pharmacokinetic properties.
2. Mechanistic studies: More studies can be conducted to elucidate the exact mechanism of action of this compound, which may lead to the development of new drugs for the treatment of cancer and inflammatory diseases.
3. Preclinical studies: Preclinical studies can be conducted to evaluate the safety and efficacy of this compound in animal models, which may pave the way for clinical trials in humans.
Conclusion:
This compound is a promising compound for scientific research due to its potent biological activity. Its potential applications include anti-cancer, anti-inflammatory, and anti-microbial activity. However, further studies are needed to fully understand its mechanism of action and to evaluate its safety and efficacy in animal models and humans.
Synthesis Methods
The synthesis of 5-(4-ethoxy-3-methoxyphenyl)-2-propylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione involves several steps. The starting material for the synthesis is 4-ethoxy-3-methoxyaniline, which is reacted with propylthiol in the presence of a catalyst to form the corresponding thioether. The thioether is then reacted with 2,3-dichloroquinoxaline in the presence of a base to form the pyrimidoquinoline intermediate. Finally, the intermediate is reacted with phthalic anhydride in the presence of a catalyst to form the final compound.
Scientific Research Applications
5-(4-ethoxy-3-methoxyphenyl)-2-propylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione has been shown to exhibit a wide range of biological activities, making it a promising compound for scientific research. Some of the potential applications of this compound include:
1. Anti-cancer activity: Studies have shown that this compound exhibits potent anti-cancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer.
2. Anti-inflammatory activity: This compound has been shown to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
3. Anti-microbial activity: This compound has been shown to exhibit anti-microbial activity against a variety of bacteria and fungi, making it a potential candidate for the development of new antibiotics.
properties
Molecular Formula |
C23H27N3O4S |
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Molecular Weight |
441.5 g/mol |
IUPAC Name |
5-(4-ethoxy-3-methoxyphenyl)-2-propylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione |
InChI |
InChI=1S/C23H27N3O4S/c1-4-11-31-23-25-21-20(22(28)26-23)18(19-14(24-21)7-6-8-15(19)27)13-9-10-16(30-5-2)17(12-13)29-3/h9-10,12,18H,4-8,11H2,1-3H3,(H2,24,25,26,28) |
InChI Key |
LPRMSKACQFWFCI-UHFFFAOYSA-N |
Isomeric SMILES |
CCCSC1=NC(=O)C2=C(N1)NC3=C(C2C4=CC(=C(C=C4)OCC)OC)C(=O)CCC3 |
SMILES |
CCCSC1=NC(=O)C2=C(N1)NC3=C(C2C4=CC(=C(C=C4)OCC)OC)C(=O)CCC3 |
Canonical SMILES |
CCCSC1=NC(=O)C2=C(N1)NC3=C(C2C4=CC(=C(C=C4)OCC)OC)C(=O)CCC3 |
Origin of Product |
United States |
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